Cas no 838-88-0 (4,4'-Methylenedi-o-toluidine)

• Product name: 4,4'-Methylenedi-o-toluidine
• CAS No: 838-88-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• MDL: MFCD00126963
• CID: 40051
• PubChem ID: 24869800

4,4'-Methylenedi-o-toluidine Chemical and Physical Properties

Names and Identifiers

• 4,4'-Methylenebis(2-methylaniline)
• 4,4'-Methylene-bis(2-methylaniline)
• 4,4'-Diamino-3,3'-dimethyldiphenylmethane
• 3,3'-Dimethyl-4,4'-diaminodiphenylmethane
• 4,4′-Methylene-bis(2-methylaniline)
• 4-[(4-amino-3-methylphenyl)methyl]-2-methylaniline
• 3,3-Dimethyl-4,4-diaminodiphenylmethane100µg
• 4,4'-Methylenebis-o-toluidine
• MBOT
• ME-Mda
• 4,4'-Methylenedi-o-toluidine
• 4,4'-Methylene bis(2-methylaniline)
• Bis(3-methyl-4-aminophenyl)methane
• Benzenamine, 4,4'-methylenebis[2-methyl-
• Bis-4-amino-3-methylfenylmethan
• 4,4'-Methylenebis(o-toluidine)
• o-Toluidine, 4,4'-methylenedi-
• Bis(4-amino-3-methylphenyl)methane
• Methane, bis(4-amino-3-methylphenyl)-
• Aniline, 4,4'-me
• 4,4′-Methylenebis[2-methylbenzenamine] (ACI)
• o-Toluidine, 4,4′-methylenedi- (6CI, 7CI, 8CI)
• 2,2′-Dimethyl-4,4′-methylenedianiline
• 3,3′-Dimethyl-4,4′-diaminodiphenylmethane
• 4,4′-Amino-3,3′-dimethyldiphenylmethane
• 4,4′-Diamino-3,3′-dimethyldiphenylmethane
• 4,4′-Methylenebis(o-toluidine)
• 4,4′-Methylenebis[2-methylaniline]
• 4,4′-Methylenedi-o-toluidine
• Di(3-methyl-4-aminophenyl)methane
• Kayabond C 100
• Kayahard MDT
• NSC 37146
• FT-0706613
• SR-01000389448
• BRN 0398069
• o-Toluidine,4'-methylenedi-
• 3-13-00-00496 (Beilstein Handbook Reference)
• 4,4'-METHYLENEBIS(2-METHYLBENZENAMINE)
• CAS-838-88-0
• Oprea1_517776
• D89983
• 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine #
• 2,2'-Dimethyl-4,4'-methylenedianiline
• EC 212-658-8
• W-104130
• Aniline,4'-methylenebis(2-methyl-
• 3,3'-dimethyl-4,4' diaminodiphenylmethane
• CCG-103180
• DTXCID10867
• Tox21_300201
• METHYLENEBIS(2-METHYLANILINE), 4,4'-
• NCGC00259921-01
• 4,4'-Methylenebis[2-methylbenzenamine]
• NSC-37146
• 4,4'-Methylene-di(o-toluidine)
• HMS2757J17
• NCGC00253955-01
• 3,3/'-Dimethyl-4,4/'-diaminodiphenylmethane
• SY052545
• 4-[(4-amino-3-methyl-phenyl)methyl]-2-methyl-aniline
• 4,4'-Methylene di-o-toluidine
• Spiro[furo[3,4-b]pyridine-5(7H),4-piperidin]-7-one
• 4,4'-diamino-3,3'-dimethyldiphenyl methane
• Q229843
• NSC37146
• WLN: ZR B1 D1R DZ C1
• Aniline, 4,4'-methylenebis(2-methyl-
• SCHEMBL237201
• 838-88-0
• WECDUOXQLAIPQW-UHFFFAOYSA-
• CS-W013022
• CHEMBL313443
• CCRIS 391
• AC-10919
• EINECS 212-658-8
• MLS000719870
• SR-01000389448-1
• D2046
• Benzenamine, 4,4'-methylenebis(2-methyl-
• Bis-4-amino-3-methylfenylmethan [Czech]
• 4,4'-Methylenebis[2-methylaniline]
• 4-(4-Amino-3-methylbenzyl)-2-methylphenylamine
• MFCD00126963
• NCGC00173286-03
• 4,4'-Methylene-bis(2-methylaniline), analytical standard
• HMS1549D22
• 4,4'-methylene di-ortho-toluidine
• C19260
• InChI=1/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
• OM5XWD3S2I
• SMR000304399
• DTXSID5020867
• 3,3'-Dimethyl-4,4'-diaminodiphenylmethane;4,4'-Methylene-bis(2-methylaniline)
• Tox21_202372
• 4,4'-AMINO-3,3'-DIMETHYLDIPHENYLMETHANE
• NCGC00173286-02
• CHEBI:82343
• 4,4'-methanediylbis(2-methylaniline)
• 4,4-methylene-bis(2-methylaniline)
• 4,4'-Diamino-3,3'-dimethyldiphenyl methane 100 microg/mL in Acetonitrile
• AKOS001483357
• 4,4 inverted exclamation mark -Methylenebis(2-methylaniline)
• Methane, bis[4-amino-3-methylphenyl]-
• UNII-OM5XWD3S2I
• NCGC00173286-01
• TimTec1_005368
• EU-0000098
• NS00010638
• Benzenamine,4'-methylenebis[2-methyl-
• STK760092
• 4,4\\'-Diamino-3,3\\'-Dimethyldiphenylmethane

• MDL： MFCD00126963
• Inchi： 1S/C15H18N2/c1-10-7-12(3-5-14(10)16)9-13-4-6-15(17)11(2)8-13/h3-8H,9,16-17H2,1-2H3
• InChI Key： WECDUOXQLAIPQW-UHFFFAOYSA-N
• SMILES： NC1C(C)=CC(CC2C=C(C)C(N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 226.14700
• Monoisotopic Mass: 226.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 226.32
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 0.9543 (rough estimate)
• Melting Point: 152.0 to 159.0 deg-C
• Boiling Point: 406.6°C at 760 mmHg
• Flash Point: 248.7°C
• Refractive Index: 1.5000 (estimate)
• Solubility: >33.9 [ug/mL]
• PSA: 52.04000
• LogP: 4.22100
• Solubility: Not determined
• Sensitiveness: Sensitive to air

4,4'-Methylenedi-o-toluidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H317,H350,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-22-43-50/53
• Safety Instruction： S53-S45-S60-S61
• FLUKA BRAND F CODES：10-23
• RTECS：BY5300000
• Hazardous Material Identification：
• HazardClass：9
• Safety Term：6.1(b)
• Risk Phrases：R45; R22; R43; R50/53
• PackingGroup：III
• Packing Group：III

4,4'-Methylenedi-o-toluidine Customs Data

• HS CODE：2921590090
• Customs Data：

  China Customs Code:

  2921590090

  Overview:

  2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides